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Abstract

The RALA peptide is a cationic, amphipathic cell-penetrating peptide designed for the efficient
and safe delivery of nucleic acids and other anionic molecules into cells.[1][2] Its unique pH-
responsive mechanism allows for effective endosomal escape, a critical step for the successful
intracellular delivery of gene editing machinery.[1][3] This document provides detailed
application notes and protocols for utilizing the RALA peptide to deliver various CRISPR-Cas9
components for gene editing purposes, including plasmid DNA (pDNA), messenger RNA
(mRNA), and ribonucleoprotein (RNP) complexes.[4]

Introduction

CRISPR-Cas9 technology has revolutionized the field of genetic engineering, offering precise
and efficient gene editing capabilities. However, the delivery of CRISPR components into target
cells remains a significant challenge, particularly in therapeutically relevant primary cells. Viral
vectors, while efficient, pose risks of immunogenicity and insertional mutagenesis. Non-viral
methods often struggle with low efficiency and high cytotoxicity.
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The RALA peptide presents a promising non-viral solution, demonstrating low cytotoxicity and
high transfection efficiency in various cell types, including primary mesenchymal stem cells
(MSCs). RALA self-assembles with negatively charged cargo, such as nucleic acids, through
electrostatic interactions to form stable nanoparticles. These nanoparticles facilitate cellular
uptake and, crucially, promote the release of their cargo from the endosome into the cytoplasm,
a process enhanced by the acidic environment of the endosome which increases the a-helicity
of the peptide. This document outlines the protocols for nanoparticle formation and cell
transfection using RALA for various gene editing applications.

Mechanism of Action: RALA-Mediated Endosomal
Escape

The efficacy of RALA as a delivery vehicle hinges on its ability to facilitate endosomal escape.
This process is driven by the peptide's pH-sensitive amphipathic nature.
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Caption: RALA nanopatrticle endosomal escape pathway.

Data Presentation
Table 1: Physicochemical Properties of RALA-CRISPR
Nanoparticles
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N:P Ratio / Particle Size Zeta Potential
Cargo Type . Reference
Molar Ratio (nm) (mV)
pDNA (Cas9-
5 <150 ~+20
T2A-GFP)
pDNA (Cas9-
7 <150 ~+25
T2A-GFP)
pDNA (Cas9-
10 <150 ~+30
T2A-GFP)
DNA (pCMV-
P P <200 ~+25
EGFP)
SiRNA 4 Not Specified Not Specified
RNP (Cas9- -~ -~ -~
Not Specified Not Specified Not Specified
gRNA)

N:P ratio refers to the molar ratio of nitrogen atoms in the RALA peptide to phosphate groups

in the nucleic acid.

Table 2: Transfection Efficiency and Cytotoxicity of

RALA-pDNA in Mesenchymal Stem Cells (MSCs)

Transfection

Transfection

Delivery Cell Viability .
Rate (% GFP+ Yield (% GFP+  Reference
Vector (% of control) o
cells) of initial cells)
) Superior to
High . :
RALA (N:P 7) 22.48 + 1.41% - Lipofectamine &
(unspecified)
PEI
Lipofectamine Lower than Lower than
42.26 + 0.53%
3000 RALA RALA
Lower than Lower than
PEI (N:P 7) 17.98 £ 0.61%
RALA RALA
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Experimental Protocols
Protocol 1: RALA-pDNA Nanoparticle Formulation for
CRISPR Delivery

This protocol describes the formation of nanopatrticles for the delivery of a plasmid encoding
Cas9 and a guide RNA.

1. Dilute pDNA
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2. Dilute RALA peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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